Pentanenitrile, 3-methyl-4-oxo-, (S)- (9CI)
Pentanenitrile, 3-methyl-4-oxo-, (S)- (9CI)
Brand Name:
Vulcanchem
CAS No.:
173948-42-0
VCID:
VC0068774
InChI:
InChI=1S/C6H9NO/c1-5(3-4-7)6(2)8/h5H,3H2,1-2H3/t5-/m0/s1
SMILES:
CC(CC#N)C(=O)C
Molecular Formula:
C6H9NO
Molecular Weight:
111.14 g/mol
Pentanenitrile, 3-methyl-4-oxo-, (S)- (9CI)
CAS No.: 173948-42-0
Main Products
VCID: VC0068774
Molecular Formula: C6H9NO
Molecular Weight: 111.14 g/mol
CAS No. | 173948-42-0 |
---|---|
Product Name | Pentanenitrile, 3-methyl-4-oxo-, (S)- (9CI) |
Molecular Formula | C6H9NO |
Molecular Weight | 111.14 g/mol |
IUPAC Name | (3S)-3-methyl-4-oxopentanenitrile |
Standard InChI | InChI=1S/C6H9NO/c1-5(3-4-7)6(2)8/h5H,3H2,1-2H3/t5-/m0/s1 |
Standard InChIKey | LQHLNWGSGCLQIH-YFKPBYRVSA-N |
Isomeric SMILES | C[C@@H](CC#N)C(=O)C |
SMILES | CC(CC#N)C(=O)C |
Canonical SMILES | CC(CC#N)C(=O)C |
Synonyms | Pentanenitrile, 3-methyl-4-oxo-, (S)- (9CI) |
PubChem Compound | 10630454 |
Last Modified | Nov 11 2021 |
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